![molecular formula C18H21ClN2O B4770697 N-[1-(4-chlorophenyl)propyl]-N'-(2,5-dimethylphenyl)urea](/img/structure/B4770697.png)
N-[1-(4-chlorophenyl)propyl]-N'-(2,5-dimethylphenyl)urea
Overview
Description
N-[1-(4-chlorophenyl)propyl]-N'-(2,5-dimethylphenyl)urea, commonly known as CDU, is a chemical compound that has gained significant attention in scientific research. CDU is a urea derivative that has been synthesized for its potential use as a herbicide and as a tool for studying plant physiology. In
Mechanism of Action
CDU exerts its herbicidal activity by inhibiting the activity of urease, an enzyme that catalyzes the hydrolysis of urea. This inhibition leads to the accumulation of toxic levels of urea in the plant, resulting in its death. CDU has also been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.
Biochemical and Physiological Effects
CDU has been shown to have a variety of biochemical and physiological effects on plants and animals. In plants, CDU inhibits the activity of urea transporters, leading to the accumulation of urea in the plant. This accumulation can lead to changes in the plant's metabolism and growth. In animals, CDU has been shown to have a variety of effects on the liver, including changes in the expression of genes involved in lipid metabolism and inflammation.
Advantages and Limitations for Lab Experiments
CDU has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. It also has a well-characterized mechanism of action, making it a useful tool for studying plant physiology and cancer biology. However, CDU has some limitations. It is toxic to both plants and animals, which can limit its use in certain experiments. Additionally, CDU is not water-soluble, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for research on CDU. One area of interest is the development of CDU derivatives with improved herbicidal activity and selectivity. Another area of interest is the investigation of CDU's potential use in cancer therapy, particularly in combination with other chemotherapeutic agents. Additionally, further research is needed to fully understand the biochemical and physiological effects of CDU on plants and animals.
Scientific Research Applications
CDU has been extensively studied for its potential use as a herbicide. It has been shown to selectively inhibit the growth of certain plant species, making it a promising alternative to traditional herbicides. CDU has also been used as a tool for studying plant physiology, particularly the role of urea transporters in plants. Additionally, CDU has been investigated for its potential use in cancer therapy due to its ability to inhibit the growth of cancer cells.
Properties
IUPAC Name |
1-[1-(4-chlorophenyl)propyl]-3-(2,5-dimethylphenyl)urea | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21ClN2O/c1-4-16(14-7-9-15(19)10-8-14)20-18(22)21-17-11-12(2)5-6-13(17)3/h5-11,16H,4H2,1-3H3,(H2,20,21,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KODSFYKGXOQXAU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C1=CC=C(C=C1)Cl)NC(=O)NC2=C(C=CC(=C2)C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21ClN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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